Cas no 2679805-47-9 (3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid)
3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679805-47-9
- EN300-28274748
- 3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
- 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
-
- Inchi: 1S/C9H14N4O3/c1-4-6(10-5(2)14)7-11-8(9(15)16)13(3)12-7/h6H,4H2,1-3H3,(H,10,14)(H,15,16)/t6-/m0/s1
- InChI Key: DMTFUDJMGSFEKX-LURJTMIESA-N
- SMILES: O=C(C)N[C@H](C1N=C(C(=O)O)N(C)N=1)CC
Computed Properties
- Exact Mass: 226.10659032g/mol
- Monoisotopic Mass: 226.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 97.1Ų
3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274748-0.05g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28274748-0.1g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28274748-0.25g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28274748-0.5g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28274748-1g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-28274748-2.5g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28274748-5g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 5g |
$2443.0 | 2023-09-09 | ||
| Enamine | EN300-28274748-10g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 10g |
$3622.0 | 2023-09-09 | ||
| Enamine | EN300-28274748-1.0g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28274748-5.0g |
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
2679805-47-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
Introduction to 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2679805-47-9)
3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid, identified by the CAS number 2679805-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique configuration of this molecule, particularly the (1S) configuration at the propyl group and the presence of both an acetamide and a carboxylic acid moiety, makes it a promising candidate for further exploration in drug development.
The structure of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid incorporates several key functional groups that contribute to its potential pharmacological properties. The acetamidopropyl side chain introduces a polar amide group, which can enhance solubility and interact with biological targets, while the methyl group at the triazole ring may influence electronic properties and metabolic stability. The carboxylic acid functionality at the 5-position provides a site for further derivatization and interaction with other biomolecules.
In recent years, there has been growing interest in triazole derivatives due to their versatility in inhibiting various enzymatic pathways and their ability to modulate protein-protein interactions. Studies have shown that compounds containing the triazole scaffold can exhibit potent activity against pathogens and inflammatory conditions. The specific stereochemistry of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid is particularly noteworthy, as enantioselective pharmacology often plays a crucial role in determining drug efficacy and safety.
One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. The triazole moiety is well-known for its antimicrobial properties, particularly against fungi and certain bacteria. Recent research has demonstrated that modifications to the triazole ring can enhance binding affinity to biological targets, leading to more effective therapeutic agents. The presence of both an acetamide and a carboxylic acid in 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid suggests that it may interact with multiple binding sites on pathogens, potentially leading to synergistic effects.
Furthermore, the compound's structure suggests potential utility in addressing inflammatory and autoimmune disorders. The acetamide group can serve as a hinge region for interacting with receptor proteins, while the carboxylic acid may participate in ionic interactions or covalent modifications. These features make it an attractive scaffold for designing molecules that can modulate inflammatory pathways without excessive toxicity.
Recent advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid for better pharmacokinetic profiles. Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These studies not only highlight its therapeutic potential but also provide insights into possible modifications that could enhance its efficacy.
The synthesis of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid presents unique challenges due to its complex stereochemistry. However, recent improvements in chiral synthesis techniques have made it more feasible to produce enantiomerically pure forms of this compound. Enantioselective synthesis allows researchers to explore whether one enantiomer is more active or has fewer side effects than another, which is critical for developing safe and effective drugs.
In conclusion,3-(1S)-acetylpropylmethyltriazolecarboxylic acid (CAS No: 2679805479) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an intriguing candidate for further investigation into treating infectious diseases and inflammatory conditions. As research continues to uncover new therapeutic targets and develop innovative synthetic methods,this compound will likely play an important role in future drug development efforts.
2679805-47-9 (3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)